N-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propyl]-2-(2-ethoxyethoxy)-5-{[2-(octyloxy)-5-(2,4,4-trimethylpentan-2-yl)benzene-1-sulfonyl]amino}benzene-1-sulfonamide

• CAS No.: 104660-33-5
• Product Name: N-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propyl]-2-(2-ethoxyethoxy)-5-{[2-(octyloxy)-5-(2,4,4-trimethylpentan-2-yl)benzene-1-sulfonyl]amino}benzene-1-sulfonamide
• Molecular Formula: C40H61ClN6O7S2
• Molecular Weight: 837.5 g/mol
• IUPAC Name: N-[3-[2-(7-chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-(2-ethoxyethoxy)phenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C40H61ClN6O7S2/c1-10-12-13-14-15-16-21-53-32-19-17-30(40(8,9)27-39(5,6)7)24-34(32)56(50,51)46-31-18-20-33(54-23-22-52-11-2)35(25-31)55(48,49)42-26-28(3)37-43-38-36(41)29(4)44-47(38)45-37/h17-20,24-25,28,42,44,46H,10-16,21-23,26-27H2,1-9H3
• Standard InChIKey: HEFCTWOUKKVQBJ-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCOCC)S(=O)(=O)NCC(C)C3=NN4C(=N3)C(=C(N4)C)Cl
• Canonical SMILES: CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCOCC)S(=O)(=O)NCC(C)C3=NN4C(=N3)C(=C(N4)C)Cl
• Synonyms: N-[3-[N-[2-(7-Chloro-6-methyl-1H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propyl]aminosulfonyl]-4-(2-ethoxyethoxy)phenyl]-2-octyloxy-5-(1,1,3,3-tetramethylbutyl)benzenesulfonamide
• PubChem Compound: 14847809
• Last Modified: Jul 17 2023